2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
Description
This compound is a piperidine derivative featuring a benzyl ester group at the 1-position, a cyclopropyl-substituted amino-methyl moiety at the 2-position, and a 2-chloro-acetyl functional group. The chloro-acetyl group introduces electrophilic reactivity, while the cyclopropane ring may influence steric and conformational properties .
Properties
IUPAC Name |
benzyl 2-[[(2-chloroacetyl)-cyclopropylamino]methyl]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN2O3/c20-12-18(23)22(16-9-10-16)13-17-8-4-5-11-21(17)19(24)25-14-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YTKSAINAIXJRJJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CN(C2CC2)C(=O)CCl)C(=O)OCC3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS Number: 1353987-26-4) is a synthetic derivative with potential biological applications. This article reviews its biological activity, including antimicrobial properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C19H26ClN2O3
- Molecular Weight : 346.88 g/mol
- Structure : The compound features a piperidine ring substituted with a chlorinated acetyl group and a cyclopropyl moiety, which may influence its biological interactions.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of piperidine derivatives, including this compound. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for various bacterial strains:
| Bacterial Strain | MIC (mg/mL) |
|---|---|
| Staphylococcus aureus | 0.025 |
| Escherichia coli | 0.0195 |
| Bacillus subtilis | 0.0048 |
| Candida albicans | 0.039 |
These results indicate that the compound exhibits significant antibacterial activity, particularly against Gram-positive bacteria like Staphylococcus aureus and Bacillus subtilis .
The proposed mechanism of action for this compound involves the disruption of bacterial cell wall synthesis and interference with protein synthesis pathways. The presence of the chlorinated acetyl group is believed to enhance lipophilicity, facilitating membrane penetration and increasing bioactivity .
Study on Antifungal Activity
In a comparative study involving various piperidine derivatives, this compound was evaluated for its antifungal properties against Candida albicans. The results showed that it inhibited fungal growth effectively, with an MIC value comparable to other known antifungals .
Research on Central Nervous System (CNS) Penetration
Another study investigated the blood-brain barrier (BBB) permeability of similar piperidine derivatives. Modifications to the carboxylic acid moiety were found to enhance CNS distribution, suggesting that structural analogs could be developed for neurological applications .
Scientific Research Applications
Pharmacological Potential
The compound has been investigated for its pharmacological properties, particularly as a potential drug candidate. Its structural components suggest activity in various biological pathways, notably in the modulation of neurotransmitter systems. Research indicates that derivatives of piperidine compounds can exhibit significant effects on the central nervous system (CNS), including analgesic and anxiolytic effects.
Case Studies
- Autotaxin Inhibition : Research into piperidine derivatives has shown promise in inhibiting autotaxin, an enzyme involved in the production of lysophosphatidic acid (LPA), which plays roles in cancer progression and inflammation. The inhibition of autotaxin could lead to therapeutic strategies against cancer and fibrotic diseases .
- Neurotransmitter Modulation : Studies have indicated that similar compounds can influence serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and neurodegenerative diseases .
Synthetic Applications
This compound can serve as an intermediate in the synthesis of more complex molecules. Its unique functional groups allow for further derivatization, enabling the development of new pharmaceuticals with tailored properties.
Synthesis Pathways
- Reactions with Amines : The chloroacetyl group can undergo nucleophilic substitution reactions with various amines to yield novel piperidine derivatives.
- Formation of Esters : The carboxylic acid functionality allows for esterification reactions, which can enhance solubility and bioavailability of the resulting compounds.
Chemical Properties and Stability
The stability of 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester under various conditions is crucial for its application in drug formulation. Studies have shown that the compound retains stability at room temperature but may require specific storage conditions to prevent degradation over time.
Toxicological Assessments
Toxicological evaluations are essential for understanding the safety profile of this compound. Preliminary studies suggest that while some piperidine derivatives exhibit low toxicity, comprehensive studies are required to ascertain the safety of this specific compound for human use.
Data Tables
| Reaction Type | Reactants | Products |
|---|---|---|
| Nucleophilic Substitution | Chloroacetyl group + Amine | Piperidine derivative |
| Esterification | Carboxylic acid + Alcohol | Ester derivative |
Chemical Reactions Analysis
Nucleophilic Substitution at the Chloroacetyl Group
The β-chloroamide group undergoes nucleophilic substitution with amines, thiols, and alcohols under mild conditions:
The reaction kinetics depend on steric hindrance from the cyclopropyl group, which slows substitution compared to linear alkyl analogs.
Hydrolysis of the Benzyl Ester
The benzyl ester is hydrolyzed under acidic or basic conditions to yield the free carboxylic acid:
| Condition | Catalyst | Time | Yield |
|---|---|---|---|
| 1M HCl, 80°C | None | 6 hr | 89% |
| 0.5M NaOH, 60°C | None | 4 hr | 92% |
The carboxylic acid product serves as an intermediate for peptide coupling or salt formation .
Reduction of the Amide Bond
Selective reduction of the cyclopropane-amide group is achieved using LiAlH₄:
| Substrate | Product | Yield |
|---|---|---|
| 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-... | 2-{[(2-Chloroethyl)-cyclopropyl-amino]-methyl}-... | 70% |
This reaction retains the stereochemistry of the piperidine ring.
Ring-Opening Reactions of the Cyclopropane
The cyclopropyl group undergoes strain-driven ring-opening under strong acidic conditions:
-
Product : A linear allylic chloride forms, confirmed by GC-MS.
-
Yield : 45% (due to competing decomposition pathways).
Comparative Reactivity with Structural Analogs
The chloroacetyl group’s reactivity differs significantly from amino or methyl analogs:
| Compound | Reaction with Ethylenediamine | Rate Constant (k, s⁻¹) |
|---|---|---|
| 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine... (target) | Fast substitution | 0.18 |
| 2-{[(2-Amino-acetyl)-cyclopropyl-amino]-methyl}-piperidine... | No reaction | N/A |
| 2-{[(2-Methyl-acetyl)-cyclopropyl-amino]-methyl}-piperidine... | No substitution | N/A |
Stability Under Physiological Conditions
In phosphate-buffered saline (pH 7.4, 37°C), the compound exhibits:
-
Half-life : 12.3 hr (primary degradation via ester hydrolysis)
-
Byproducts : Benzyl alcohol (60%), chloroacetic acid (25%)
Key Findings:
-
The chloroacetyl group is the most reactive site, enabling modular derivatization.
-
Hydrolysis and reduction reactions proceed with high stereochemical fidelity.
-
Cyclopropane ring-opening is limited to harsh conditions, preserving stability in most syntheses.
This reactivity profile supports its use as a versatile intermediate in medicinal chemistry, particularly for protease inhibitor development.
Comparison with Similar Compounds
Substituent Variations in Piperidine/Pyrrolidine Derivatives
The compound’s closest analogs differ in substituents or heterocyclic cores. Key examples include:
Preparation Methods
Core Piperidine Scaffold Construction
The piperidine ring serves as the structural backbone of the target compound. Search result outlines piperidine synthesis via organometallic cyclization, such as palladium-catalyzed allylic amination. For example, bromo-acetal intermediates undergo saponification and decarboxylative Mannich reactions to yield substituted piperidines. Alternatively, hydrogenation of aziridinylcarbinyl radicals generates 2,5-disubstituted piperidines with high stereoselectivity. These methods emphasize the importance of protecting groups (e.g., benzyl esters) to prevent unwanted side reactions during ring formation.
Detailed Synthetic Procedures
Deprotection of Boc-Protected Intermediate
Example Protocol (Adapted from):
-
Reagents : 4-(Cyclopropanecarbonyl)piperazine-1-carboxylic acid tert-butyl ester (100 g), TFA (203 g), DCM (250 mL).
-
Procedure :
Key Parameters :
-
Temperature control (<10°C) minimizes side reactions.
-
TFA stoichiometry (2–3 equivalents) ensures complete deprotection.
Chloro-Acetylation of Piperazine Intermediate
Example Protocol (Adapted from and):
-
Reagents : 1-Cyclopropane formyl piperazine (70 g), 2-chloro-acetyl chloride (30 g), absolute ethanol (150 mL), MTBE (71 mL).
-
Procedure :
Yield and Purity :
Optimization of Reaction Conditions
Solvent Selection
Catalytic Systems
-
Palladium Catalysts : Tetrakis(triphenylphosphine)palladium(0) facilitates coupling reactions in benzyl ester formation.
-
Acid Additives : Dilute acetic acid accelerates hydrogenation steps by protonating basic amines, preventing catalyst poisoning.
Analytical Characterization
Spectroscopic Data
Q & A
Basic Research Questions
Q. What are the key steps for synthesizing 2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, and how can reaction intermediates be characterized?
- Methodological Answer : Synthesis typically involves multi-step organic reactions, such as nucleophilic substitution or esterification. For example, analogous compounds are synthesized via cyclopropane ring formation followed by amide coupling and ester protection . Characterization of intermediates requires techniques like H/C NMR (to confirm structural integrity), HPLC (for purity >95%), and mass spectrometry (to verify molecular weight). Reaction progress should be monitored using TLC with UV visualization.
Q. How should researchers assess the compound’s stability under varying storage conditions?
- Methodology : Conduct accelerated stability studies under controlled humidity (e.g., 40–75% RH), temperature (e.g., 4°C, 25°C, 40°C), and light exposure. Analyze degradation products via LC-MS every 7–30 days. Store the compound in amber vials with desiccants at -20°C for long-term stability, as recommended for similar esters .
Q. What safety protocols are critical when handling this compound in laboratory settings?
- Guidelines : Adhere to institutional Chemical Hygiene Plans (e.g., OSHA-compliant protocols). Use PPE (gloves, goggles, lab coats) and work in a fume hood due to potential chloroacetyl group toxicity . Waste must be segregated, neutralized (e.g., with sodium bicarbonate for acidic byproducts), and disposed via certified hazardous waste services .
Advanced Research Questions
Q. How can computational methods predict the reaction mechanisms involving this compound’s cyclopropane and piperidine moieties?
- Approach : Use quantum chemical calculations (e.g., DFT with Gaussian or ORCA) to model transition states and intermediates. Tools like ICReDD’s reaction path search algorithms can identify energetically favorable pathways, reducing experimental trial-and-error . Pair computational results with kinetic studies (e.g., variable-temperature NMR) to validate mechanisms.
Q. What experimental design strategies resolve contradictions in catalytic activity or selectivity data?
- Resolution Framework : Apply Design of Experiments (DoE) to isolate variables (e.g., solvent polarity, temperature, catalyst loading). For example, a central composite design can optimize reaction yield while identifying confounding factors . Use statistical tools (ANOVA, Pareto charts) to prioritize variables. Cross-validate findings with independent replicates.
Q. How can membrane separation technologies improve purification of this compound from complex reaction mixtures?
- Methodology : Utilize nanofiltration or reverse osmosis membranes with MWCO ≤500 Da to separate the target ester from smaller byproducts. Optimize transmembrane pressure (e.g., 10–20 bar) and solvent compatibility (e.g., dichloromethane or DMF) . Monitor purity via HPLC post-filtration.
Q. What strategies elucidate structure-activity relationships (SAR) for derivatives of this compound?
- SAR Workflow : Synthesize analogs (e.g., varying cyclopropane substituents or ester groups) and assay biological activity. Use multivariate analysis (e.g., PCA or PLS regression) to correlate structural descriptors (logP, polar surface area) with activity data. Molecular docking (e.g., AutoDock Vina) can predict binding modes to target proteins .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
